Cas no 1361561-47-8 (2'-Fluoro-5'-methyl-3,4,5-trichlorobiphenyl)

• Product Name: 2'-Fluoro-5'-methyl-3,4,5-trichlorobiphenyl
• CAS No: 1361561-47-8
• MF: C₁₃H₈Cl₃F
• MW: 289.560024261475
• CID: 4994539
• Update Time: 2025-07-18

2'-Fluoro-5'-methyl-3,4,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Fluoro-5'-methyl-3,4,5-trichlorobiphenyl

• Inchi： 1S/C13H8Cl3F/c1-7-2-3-12(17)9(4-7)8-5-10(14)13(16)11(15)6-8/h2-6H,1H3
• InChI Key： RHVLAIHVUCBVAL-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=CC=C(C)C=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 5.9
• Topological Polar Surface Area: 0

Additional information on 2'-Fluoro-5'-methyl-3,4,5-trichlorobiphenyl

Introduction to 2'-Fluoro-5'-methyl-3,4,5-trichlorobiphenyl (CAS No. 1361561-47-8)

2'-Fluoro-5'-methyl-3,4,5-trichlorobiphenyl (CAS No. 1361561-47-8) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of polychlorinated biphenyls (PCBs), which are known for their stability and resistance to chemical degradation. However, unlike many other PCBs, 2'-Fluoro-5'-methyl-3,4,5-trichlorobiphenyl has a distinct substitution pattern that includes fluorine and methyl groups, making it a subject of interest for both academic and industrial research.

The molecular structure of 2'-Fluoro-5'-methyl-3,4,5-trichlorobiphenyl consists of two benzene rings connected by a single bond, with specific substituents on each ring. The presence of three chlorine atoms on one ring and a fluorine atom on the other ring, along with a methyl group, imparts unique physical and chemical properties to this compound. These properties include high thermal stability, low solubility in water, and strong hydrophobic characteristics. These attributes make 2'-Fluoro-5'-methyl-3,4,5-trichlorobiphenyl a valuable candidate for various applications in materials science and pharmaceutical development.

In recent years, the study of 2'-Fluoro-5'-methyl-3,4,5-trichlorobiphenyl has focused on its potential as a building block for advanced materials and as a precursor in the synthesis of novel pharmaceuticals. Researchers have explored its use in the development of functional polymers and coatings due to its excellent thermal stability and resistance to chemical degradation. Additionally, the compound's hydrophobic nature makes it suitable for applications where water resistance is crucial.

In the pharmaceutical industry, 2'-Fluoro-5'-methyl-3,4,5-trichlorobiphenyl has been investigated for its potential as an intermediate in the synthesis of drugs targeting specific biological pathways. The unique combination of halogenated substituents provides opportunities for fine-tuning the pharmacological properties of derived compounds. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain types of cancer cells and microbial pathogens. This has led to increased interest in exploring its potential as a lead compound for drug discovery.

The synthesis of 2'-Fluoro-5'-methyl-3,4,5-trichlorobiphenyl typically involves multi-step processes that require precise control over reaction conditions to achieve the desired substitution pattern. Common synthetic routes include nucleophilic aromatic substitution reactions and cross-coupling reactions using transition metal catalysts. Advances in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating its use in both research and industrial settings.

The environmental impact of 2'-Fluoro-5'-methyl-3,4,5-trichlorobiphenyl is an important consideration given its structural similarity to other PCBs. While PCBs are known for their persistence in the environment and potential toxicity, recent studies have shown that the specific substitution pattern of 2'-Fluoro-5'-methyl-3,4,5-trichlorobiphenyl may reduce its environmental persistence compared to traditional PCBs. This makes it a more viable option for applications where environmental impact is a concern.

In conclusion, 2'-Fluoro-5'-methyl-3,4,5-trichlorobiphenyl (CAS No. 1361561-47-8) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structural features provide opportunities for developing advanced materials and novel pharmaceuticals. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the fields of organic chemistry and pharmaceutical science.